Cas no 1795497-15-2 (N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1795497-15-2
• MF: C₁₅H₁₈ClN₃O₅S
• MW: 387.83852148056
• CID: 6567485
• PubChem ID: 86814136
• Update Time: 2025-05-21

N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1795497-15-2
• AKOS033376990
• Z1491230633
• EN300-1168787
• N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzenesulfonamide;hydrochloride
• N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride

• Inchi： 1S/C15H17N3O5S.ClH/c1-23-15-5-3-2-4-13(15)14(16)10-17-24(21,22)12-8-6-11(7-9-12)18(19)20;/h2-9,14,17H,10,16H2,1H3;1H
• InChI Key： XYRFYINYYCULOH-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(C1C=CC=CC=1OC)N)(=O)=O

Computed Properties

• Exact Mass: 387.0655696g/mol
• Monoisotopic Mass: 387.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1795497-15-2)

N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1795497-15-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 2-methoxyphenyl group, an aminoethyl backbone, and a 4-nitrobenzenesulfonamide moiety, making it a subject of interest for drug discovery and enzyme inhibition studies. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo applications.

Recent trends in small-molecule therapeutics have spurred demand for structurally diverse compounds like 1795497-15-2. Researchers frequently search for "sulfonamide-based inhibitors" or "nitroaromatic compounds in drug design," reflecting its relevance in targeting G-protein-coupled receptors (GPCRs) and kinase pathways. The 2-methoxy substitution in its phenyl ring is particularly noteworthy, as such modifications are linked to improved blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development.

The 4-nitrobenzene component of this compound contributes to its electron-withdrawing properties, which are pivotal in modulating protein-ligand interactions. This characteristic aligns with current searches for "electrophilic fragments for covalent inhibitors," a growing niche in precision medicine. Additionally, the aminoethyl linker provides flexibility for further derivatization, addressing the need for "scaffold hopping strategies" in medicinal chemistry.

From a synthetic perspective, CAS 1795497-15-2 exemplifies modern multi-step organic synthesis techniques. Its preparation likely involves sulfonylation of a 2-methoxyphenethylamine intermediate, followed by nitroaromatic functionalization—topics frequently queried in organic chemistry forums. The compound’s crystalline hydrochloride form also makes it suitable for X-ray diffraction studies, catering to researchers investigating "structure-activity relationships (SAR)."

In the context of green chemistry, this compound’s nitro group raises questions about sustainable reduction methods, coinciding with searches for "catalytic hydrogenation of nitroarenes." Furthermore, its potential as a fluorescence quencher (due to the nitrobenzene moiety) connects to trending topics like "small-molecule probes for bioimaging." Such multidisciplinary applications underscore why 1795497-15-2 appears in high-throughput screening libraries.

Regulatory-wise, the compound’s sulfonamide class necessitates careful evaluation of metabolic stability—a frequent concern in ADME/Tox studies. This aligns with popular queries about "sulfonamide drug safety" and "nitro group metabolism." However, its non-controlled status ensures accessibility for academic research, unlike regulated precursor chemicals.

Emerging applications include its potential role in allosteric modulator design, given the methoxy-phenyl fragment’s prevalence in GPCR ligands. The N-[2-aminoethyl] segment also invites exploration in "targeted protein degradation" (e.g., PROTACs), one of the most searched terms in contemporary drug discovery.

For analytical chemists, 1795497-15-2 presents challenges in HPLC method development due to its polar nitro group and basic amine, resonating with searches for "reverse-phase chromatography of ionizable compounds." Its UV absorption properties (λ_max ~270 nm) further enable detection in LC-MS workflows.

In summary, N-[2-amino-2-(2-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride represents a versatile tool bridging medicinal chemistry, chemical biology, and material science. Its structural features address multiple drug discovery pain points, while its synthetic accessibility ensures continued relevance in hit-to-lead optimization campaigns worldwide.